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Compound of Interest

Compound Name: Histone H3 (5-23)

Cat. No.: B15363255

Essential Safety and Handling Guide for Histone
H3 (5-23)

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount. This guide provides essential, immediate safety and logistical information for
handling the synthetic peptide, Histone H3 (5-23). Adherence to these procedural steps is
critical for personal safety and maintaining experimental integrity.

Personal Protective Equipment (PPE)

When handling Histone H3 (5-23), the following personal protective equipment is mandatory to
prevent exposure and contamination.[1][2]
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PPE Category Item Specifications

Nitrile or latex, powder-free.

Hand Protection Disposable Gloves
Change frequently.
_ ANSI 787.1 certified, with side
Eye Protection Safety Glasses )
shields.
Body Protection Laboratory Coat Full-length, buttoned.
Recommended when handling
Respiratory Protection Face Mask or Respirator the lyophilized powder to avoid

inhalation.[3]

Operational Plan: From Receipt to Use

Proper handling procedures at each stage are crucial for both safety and preserving the
peptide's integrity.

1. Receiving and Storage:

Upon receipt, inspect the packaging for any damage. The lyophilized peptide should be stored
at -20°C for long-term stability.[4][5][6] Some peptides, especially those containing certain
amino acids, may have limited shelf lives.[3] For short-term use, refrigeration at 4°C is
acceptable.[3] Store in a tightly sealed container in a desiccator to prevent moisture absorption,
as peptides are often hygroscopic.[3][4]

2. Preparation for Use (Reconstitution):

Before opening, allow the vial to warm to room temperature in a desiccator to prevent
condensation.[6] Weigh the desired amount of peptide quickly in a controlled environment.[3]
To reconstitute, use a sterile buffer (e.g., PBS, Tris) or sterile water. For hydrophobic peptides,
a small amount of an organic solvent like DMSO may be necessary to aid dissolution before
diluting with the aqueous buffer.

3. Handling During Experimentation:
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Always wear the recommended PPE.[2] Avoid direct contact with the skin, eyes, and clothing.

[1][7] Do not eat, drink, or smoke in the laboratory. Work in a well-ventilated area to minimize

inhalation of the powder or aerosols from the solution.

Spill and Exposure Procedures

In the event of a spill or exposure, follow these immediate steps:

Incident

Procedure

Skin Contact

Immediately wash the affected area with soap
and plenty of water.[1] Remove contaminated

clothing.

Eye Contact

Flush eyes with copious amounts of water for at
least 15 minutes, lifting the upper and lower

eyelids. Seek medical attention.[1]

Inhalation

Move to fresh air. If breathing is difficult, seek

medical attention.[7]

Ingestion

Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[1]

Small Spill (Powder)

Gently sweep up the material, avoiding dust
generation, and place it in a sealed container for
disposal.[1][7]

Small Spill (Liquid)

Absorb with an inert material (e.g., vermiculite,
sand) and place in a sealed container for

disposal.[1]

Large Spill

Evacuate the area and follow institutional

emergency procedures.

Disposal Plan

All materials contaminated with Histone H3 (5-23), including unused peptide, solutions, and

contaminated labware, must be disposed of as chemical waste.[8] Do not dispose of it down

© 2025 BenchChem. All rights reserved.

3/7 Tech Support


https://continentalpeptides.com/laboratory-safety-guidelines-when-handling-peptides-and-research-chemicals/
https://www.peptidesynthetics.co.uk/docs/safetydatasheet.php
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.peptidesynthetics.co.uk/docs/safetydatasheet.php
https://www.peptidesynthetics.co.uk/docs/safetydatasheet.php
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.peptidesynthetics.co.uk/docs/safetydatasheet.php
https://www.peptidesynthetics.co.uk/docs/safetydatasheet.php
https://www.peptide.co.jp/pdf/msds/en/4524_20210330_en.pdf
https://www.peptidesynthetics.co.uk/docs/safetydatasheet.php
https://www.benchchem.com/product/b15363255?utm_src=pdf-body
https://www.intelligenthq.com/best-practices-for-storing-and-handling-research-grade-peptides/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15363255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

the drain or in the regular trash.[2][8] Follow all federal, state, and local environmental
regulations for chemical waste disposal.[7]

Below is a workflow diagram illustrating the safe handling process for Histone H3 (5-23).
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Caption: Workflow for Safe Handling of Histone H3 (5-23).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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